Cas no 1226459-61-5 (2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1226459-61-5
• MF: C₂₄H₂₅N₇O
• MW: 427.501603841782
• CID: 6342876
• PubChem ID: 49675580
• Update Time: 2025-06-22

2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one
• 2-(1H-indol-3-yl)-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)ethan-1-one
• AKOS024502040
• 1226459-61-5
• 2-(1H-indol-3-yl)-1-(4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)ethanone
• VU0638343-1
• F5234-0159

• Inchi： 1S/C24H25N7O/c1-17-5-4-8-21(26-17)27-22-9-10-23(29-28-22)30-11-13-31(14-12-30)24(32)15-18-16-25-20-7-3-2-6-19(18)20/h2-10,16,25H,11-15H2,1H3,(H,26,27,28)
• InChI Key： FZHSIFRHOWTMAI-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)N1CCN(C2=CC=C(NC3C=CC=C(C)N=3)N=N2)CC1

Computed Properties

• Exact Mass: 427.21205845g/mol
• Monoisotopic Mass: 427.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No 1226459-61-5 and Product Name: 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one

The compound in question, identified by the CAS number 1226459-61-5, is a sophisticated organic molecule with a complex structural framework. Its product name, 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one, highlights its intricate composition, which includes multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural features that make it a promising candidate for further research and development.

At the core of this compound's structure is the indole moiety, a well-known scaffold in medicinal chemistry. Indole derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 1H-indol-3-yl group in this compound suggests that it may exhibit similar bioactivities. Moreover, the interaction between the indole ring and other functional groups within the molecule could modulate its pharmacokinetic and pharmacodynamic profiles, making it an attractive subject for further investigation.

The other key component of this compound is the piperazine ring, which is frequently incorporated into drug molecules due to its ability to enhance solubility and bioavailability. In this case, the piperazine ring is further modified by the presence of a pyridazine moiety at its 4-position. The 6-(6-methylpyridin-2-yl)aminopyridazin-3-yl substituent adds another layer of complexity to the molecule, potentially influencing its binding affinity to biological targets. This structural motif has been explored in various drug discovery programs due to its potential to interact with enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging these tools, scientists can identify potential binding sites on target proteins and assess how modifications to the molecule's structure might enhance its efficacy or reduce side effects. The 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)ethan-1-one structure presents a rich framework for such studies, offering numerous opportunities for optimization.

In addition to its structural complexity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Researchers have been particularly interested in its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The indole-piperazine-pyridazine core of the molecule may facilitate binding to these targets, leading to inhibitory effects that could translate into therapeutic benefits.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only streamline the synthesis process but also allow for greater flexibility in modifying the molecule's structure for future research.

As interest in targeted therapies continues to grow, compounds like 1226459-61-5 are becoming increasingly important. Their ability to interact selectively with specific biological targets makes them valuable tools for understanding disease mechanisms and developing new treatments. The 2-(1H-indol-3-yl)-1-(4-{6-(6-methylpyridin-2-y l)aminopyridazin -3 - y l}piperazin -1 - y l)ethan - 1 - one structure exemplifies how intricate molecular design can lead to novel therapeutic entities with significant potential.

Future research on this compound will likely focus on elucidating its mechanism of action and exploring its potential in treating specific diseases. By combining experimental studies with computational modeling, scientists can gain deeper insights into how the molecule interacts with biological systems and how it might be optimized for clinical use. The growing body of evidence supporting the therapeutic potential of indole derivatives further underscores the importance of studying compounds like this one.

In conclusion, the compound identified by CAS number 1226459-61 - 5 is a structurally complex molecule with significant potential in pharmaceutical research. Its product name, 2-(1H-indol - 3 - yl)- 1 -(4-{ 6 -( 6 -methylpyridin - 2 - y l )aminopyridazin - 3 - y l } piperazin - 1 - y l )ethan - 1 - one, highlights its intricate composition and underscores its importance as a candidate for further investigation. With advancements in synthetic chemistry and computational biology, this compound represents a promising avenue for developing new therapies that could address unmet medical needs.